Synthesis of a rhodium(iii) dinitrogen complex using a calix[4]arene-based diphosphine ligand†
Chemical Communications Pub Date: 2023-01-23 DOI: 10.1039/D2CC06837K
Abstract
The synthesis and characterisation of the rhodium(III) dinitrogen complex [Rh(2,2′-biphenyl)(CxP2)(N2)]+ are described, where CxP2 is a trans-spanning calix[4]arene-based diphosphine and the dinitrogen ligand is projected into the cavity of the macrocycle.
![Graphical abstract: Synthesis of a rhodium(iii) dinitrogen complex using a calix[4]arene-based diphosphine ligand](http://scimg.chem960.com/usr/1/D2CC06837K.jpg)
![Synthesis of a rhodium(iii) dinitrogen complex using a calix[4]arene-based diphosphine ligand†](https://scimg.chem960.com/usr/1/D2CC06837K.jpg)
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Journal Name：Chemical Communications
Research Products
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CAS no.: 195434-42-5
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CAS no.: 121786-31-0
